N-(4-methoxyphenyl)-4-(methylthio)benzo[d]thiazol-2-amine
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Description
N-(4-methoxyphenyl)-4-(methylthio)benzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C15H14N2OS2 and its molecular weight is 302.41. The purity is usually 95%.
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Scientific Research Applications
Antifungal Applications
Research has shown that derivatives similar to "N-(4-methoxyphenyl)-4-(methylthio)benzo[d]thiazol-2-amine" exhibit significant antifungal properties. For instance, dimethylpyrimidin-derivatives have been developed as antifungal agents, showing effectiveness against fungi such as Aspergillus terreus and Aspergillus niger (Jafar et al., 2017). This suggests that similar compounds could be explored for their antifungal capabilities.
Anticancer Potential
Benzimidazole derivatives, which share a structural motif with "this compound," have been synthesized and evaluated for their anticancer activity. Some of these compounds have shown moderate cytotoxic effects on cancer cell lines, indicating a potential pathway for the development of new anticancer agents (El-Shekeil et al., 2012).
Enzyme Inhibition and NO Scavenging
The Suzuki cross-coupling reactions have been employed to synthesize 2-amino-6-arylbenzothiazoles, demonstrating potent urease enzyme inhibition and nitric oxide (NO) scavenging activities. Specifically, compounds in this category have shown significant bioactivity, suggesting their utility in addressing conditions associated with excessive NO production or urease activity (Gull et al., 2013).
Antimicrobial and Pharmacological Applications
Further research into the derivatives of thiazoles and benzothiazoles has unveiled their potential in antimicrobial and pharmacological applications. New compounds synthesized from these families have demonstrated varied biological activities, including antimicrobial properties against different bacterial strains and potential as pharmacological agents with therapeutic benefits (Wardkhan et al., 2008).
Properties
IUPAC Name |
N-(4-methoxyphenyl)-4-methylsulfanyl-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS2/c1-18-11-8-6-10(7-9-11)16-15-17-14-12(19-2)4-3-5-13(14)20-15/h3-9H,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZBZFFFYFMIGLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=NC3=C(S2)C=CC=C3SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.